Cas no 26419-32-9 (9H-Thioxanthen-9-one, 3-methoxy-)

9H-Thioxanthen-9-one, 3-methoxy- structure
26419-32-9 structure
Product Name:9H-Thioxanthen-9-one, 3-methoxy-
CAS No:26419-32-9
MF:C14H10O2S
MW:242.293002605438
CID:1427374
PubChem ID:4086611
Update Time:2025-04-20

9H-Thioxanthen-9-one, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthen-9-one, 3-methoxy-
    • 26419-32-9
    • 3-methoxy-9H-thioxanthen-9-one
    • SCHEMBL4481328
    • 3-methoxythioxanthen-9-one
    • Inchi: 1S/C14H10O2S/c1-16-9-6-7-11-13(8-9)17-12-5-3-2-4-10(12)14(11)15/h2-8H,1H3
    • InChI Key: JOZYSQCUHPZOPF-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C2C=CC(=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 242.0402
  • Monoisotopic Mass: 242.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3
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